Cas no 2034397-96-9 (methyl 4-methoxy-3-({2-(thiophen-3-yl)pyridin-4-ylmethyl}sulfamoyl)benzoate)

Methyl 4-methoxy-3-({2-(thiophen-3-yl)pyridin-4-ylmethyl}sulfamoyl)benzoate is a structurally complex sulfonamide derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a thiophene-pyridine hybrid scaffold, which may contribute to enhanced binding affinity in biological systems, particularly in targeting enzymes or receptors. The sulfamoyl and ester functional groups offer versatility for further synthetic modifications, making it a valuable intermediate in drug discovery. Its well-defined molecular architecture suggests potential utility in the development of kinase inhibitors or other small-molecule therapeutics. The presence of methoxy and thiophene substituents may influence solubility and metabolic stability, key considerations in lead optimization. This compound is suited for research applications requiring precise molecular interactions.
methyl 4-methoxy-3-({2-(thiophen-3-yl)pyridin-4-ylmethyl}sulfamoyl)benzoate structure
2034397-96-9 structure
Product Name:methyl 4-methoxy-3-({2-(thiophen-3-yl)pyridin-4-ylmethyl}sulfamoyl)benzoate
CAS No:2034397-96-9
MF:C19H18N2O5S2
MW:418.486622333527
CID:5377530
Update Time:2025-10-21

methyl 4-methoxy-3-({2-(thiophen-3-yl)pyridin-4-ylmethyl}sulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-methoxy-3-[[[[2-(3-thienyl)-4-pyridinyl]methyl]amino]sulfonyl]benzoate
    • methyl 4-methoxy-3-({2-(thiophen-3-yl)pyridin-4-ylmethyl}sulfamoyl)benzoate
    • Inchi: 1S/C19H18N2O5S2/c1-25-17-4-3-14(19(22)26-2)10-18(17)28(23,24)21-11-13-5-7-20-16(9-13)15-6-8-27-12-15/h3-10,12,21H,11H2,1-2H3
    • InChI Key: WISANWFPBHHHDM-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(OC)C(S(NCC2C=CN=C(C3C=CSC=3)C=2)(=O)=O)=C1

Experimental Properties

  • Density: 1.347±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 613.4±65.0 °C(Predicted)
  • pka: 8.66±0.50(Predicted)

methyl 4-methoxy-3-({2-(thiophen-3-yl)pyridin-4-ylmethyl}sulfamoyl)benzoate Pricemore >>

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Additional information on methyl 4-methoxy-3-({2-(thiophen-3-yl)pyridin-4-ylmethyl}sulfamoyl)benzoate

Comprehensive Analysis of Methyl 4-Methoxy-3-({2-(Thiophen-3-yl)Pyridin-4-ylMethyl}Sulfamoyl)Benzoate (CAS No. 2034397-96-9)

In the rapidly evolving field of pharmaceutical and agrochemical research, methyl 4-methoxy-3-({2-(thiophen-3-yl)pyridin-4-ylmethyl}sulfamoyl)benzoate (CAS No. 2034397-96-9) has emerged as a compound of significant interest. This molecule, characterized by its unique sulfonamide and heterocyclic structure, is being explored for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its thiophene and pyridine moieties, which are known to contribute to bioactivity and binding affinity in target proteins.

The compound's methyl 4-methoxybenzoate backbone further enhances its versatility, making it a candidate for enzyme inhibition studies. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such scaffolds in virtual screening pipelines. With the growing demand for small-molecule therapeutics, 2034397-96-9 is gaining attention as a potential intermediate for kinase inhibitors or GPCR modulators—topics frequently searched in academic and industrial databases.

From a synthetic perspective, the incorporation of a thiophen-3-yl group into the pyridin-4-ylmethyl chain offers opportunities for structure-activity relationship (SAR) optimization. This aligns with current industry focus on fragment-based drug discovery, where researchers seek to improve potency and selectivity. The compound’s sulfamoyl linkage also provides a handle for further derivatization, a feature often queried in medicinal chemistry forums.

Environmental and green chemistry considerations are another hotspot tied to this compound. As regulatory pressures increase, scientists are investigating sustainable synthesis routes for sulfonamide-containing molecules like 2034397-96-9. Questions about biodegradability and catalytic efficiency in its production are common in recent literature, reflecting broader societal concerns about eco-friendly pharmaceuticals.

In material science, the π-conjugated system of methyl 4-methoxy-3-({2-(thiophen-3-yl)pyridin-4-ylmethyl}sulfamoyl)benzoate sparks interest for organic electronics applications. Its potential use in OLEDs or sensors is a recurring topic in patent filings and research papers. The compound’s electron-rich regions could facilitate charge transport, a property highly sought after in flexible electronics—a sector experiencing exponential growth.

Analytical challenges surrounding this compound, such as HPLC purification and NMR characterization, are frequently discussed in technical forums. The presence of both thiophene and pyridine rings necessitates advanced spectroscopic techniques, a pain point addressed in many method development studies. These practical aspects are critical for laboratories scaling up production or validating quality control protocols.

Market-wise, the demand for high-purity intermediates like 2034397-96-9 is rising, driven by contract research organizations (CROs) and generic drug manufacturers. Supply chain queries related to this CAS number often appear in procurement databases, underscoring its commercial relevance. Regulatory compliance, especially concerning REACH and ICH guidelines, remains a key consideration for suppliers.

In summary, methyl 4-methoxy-3-({2-(thiophen-3-yl)pyridin-4-ylmethyl}sulfamoyl)benzoate represents a multifaceted compound bridging drug discovery, material science, and sustainable chemistry. Its structural features and applications resonate with contemporary research priorities, making it a subject of ongoing investigation across multiple disciplines.

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